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Compound of Interest

Compound Name: 2-Ethoxybenzhydrazide

Cat. No.: B1580646 Get Quote

2-Ethoxybenzhydrazide (CAS No. 21018-13-3) is a substituted benzohydrazide derivative that

serves as a pivotal building block in synthetic organic chemistry.[1][2][3] Its structure, featuring

a reactive hydrazide moiety (-CONHNH₂) and an ethoxy group on the benzene ring, makes it a

versatile precursor for the synthesis of a wide array of heterocyclic compounds. In the context

of drug development, benzohydrazide scaffolds are of significant interest due to their

prevalence in molecules exhibiting a broad spectrum of biological activities, including

antimicrobial, anti-inflammatory, anticancer, and anticonvulsant properties.[4][5][6]

The integrity of any research and development program hinges on the quality of its starting

materials. For a precursor like 2-Ethoxybenzhydrazide, impurities or batch-to-batch variability

can drastically affect reaction yields, introduce downstream purification challenges, and

compromise the biological activity and safety profile of the final target molecules. Therefore, a

thorough understanding of the commercial supplier landscape and a rigorous approach to

material qualification are paramount for researchers, scientists, and drug development

professionals. This guide provides a technical framework for navigating the sourcing,

qualification, and handling of 2-Ethoxybenzhydrazide.

The Commercial Supplier Landscape: A
Comparative Analysis
The procurement of 2-Ethoxybenzhydrazide is facilitated by a global network of chemical

suppliers, ranging from large, multinational corporations to specialized niche providers. The

choice of supplier is typically dictated by the required scale (milligrams for initial screening vs.
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kilograms for scale-up), purity specifications, and the level of documentation needed to support

regulatory filings.

Table 1: Comparative Overview of Prominent 2-Ethoxybenzhydrazide Suppliers
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Supplier
Category

Representative
Companies

Typical Purity
Scale of
Supply

Key Strengths
&
Consideration
s

Major Global

Distributors

Sigma-Aldrich

(Merck), TCI

Chemicals, Alfa

Aesar (Thermo

Fisher)

≥97-98% mg to kg

Strengths:

Extensive quality

control, readily

available

Certificates of

Analysis (CoA)

and Safety Data

Sheets (SDS),

robust global

logistics. Ideal for

academic

research and

early-stage

development

where reliability

and

documentation

are key.

Building Block

Specialists

Key Organics,

Combi-Blocks,

Enamine

>95% mg to multi-gram

Strengths: Focus

on molecules for

drug discovery,

often provide

large libraries of

related analogs.

Well-suited for

medicinal

chemistry

programs

exploring

structure-activity

relationships

(SAR).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Online

Marketplaces &

Aggregators

ChemicalBook,

PubChem,

MolPort

Varies by Lister Varies by Lister

Strengths:

Excellent for

identifying a wide

range of potential

suppliers and

comparing list

prices.[1]

Considerations:

Quality and

documentation

are dependent

on the ultimate

manufacturer.

Due diligence is

required to vet

the direct

supplier.

Custom

Synthesis &

Scale-Up

Various Contract

Research

Organizations

(CROs) and

Contract

Manufacturing

Organizations

(CMOs)

To Specification kg to metric ton

Strengths: Ability

to produce

material to

specific purity

requirements

and provide

process

documentation

for regulatory

filings (e.g., IND,

NDA). Essential

for later-stage

drug

development.

Scientific Integrity: Quality Control & Material
Qualification
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Sourcing is only the first step; verification is the cornerstone of scientific integrity. A supplier's

claims must be independently validated before incorporating the material into critical

experiments.

Deconstructing the Certificate of Analysis (CoA)
The CoA is the primary document attesting to a specific batch's quality. Researchers must

critically evaluate the following:

Identity Confirmation: The CoA should confirm the structure using methods like ¹H NMR, ¹³C

NMR, and Mass Spectrometry (MS). The data should be consistent with the known structure

of 2-Ethoxybenzhydrazide.

Purity Assessment: Purity is typically determined by HPLC or GC. For most synthetic

applications, a purity of ≥98% is advisable. The chromatogram should show a single major

peak with minimal impurities.

Physical Properties: Parameters like melting point (literature: 62-64°C) and appearance

(white to off-white solid) serve as quick, albeit preliminary, indicators of purity.[1]

Experimental Protocol: In-House Purity Verification via
RP-HPLC
This protocol provides a standard method for verifying the purity of a purchased 2-
Ethoxybenzhydrazide sample.

Objective: To confirm the purity stated on the supplier's CoA using Reverse-Phase High-

Performance Liquid Chromatography (RP-HPLC).

Materials:

2-Ethoxybenzhydrazide sample

HPLC-grade Acetonitrile (ACN)

HPLC-grade water (H₂O)

Trifluoroacetic acid (TFA) or Formic acid
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C18 HPLC column (e.g., 4.6 x 250 mm, 5 µm)

HPLC system with UV detector

Procedure:

Mobile Phase Preparation:

Mobile Phase A: 0.1% TFA in H₂O

Mobile Phase B: 0.1% TFA in ACN

Sample Preparation: Prepare a 1 mg/mL stock solution of 2-Ethoxybenzhydrazide in a

50:50 ACN/H₂O mixture. Dilute to a working concentration of ~0.2 mg/mL with the same

solvent.

HPLC Method:

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Detection: UV at 254 nm

Gradient Program:

0-2 min: 10% B

2-17 min: 10% to 90% B

17-20 min: 90% B

20-22 min: 90% to 10% B

22-25 min: 10% B (re-equilibration)

Data Analysis: Integrate all peaks in the chromatogram. Calculate purity as the area of the

main peak divided by the total area of all peaks, expressed as a percentage. Compare this

result with the value reported on the CoA.
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Visualization: The Material Qualification Workflow
A systematic workflow ensures that all incoming materials are properly vetted before use.

Caption: A logical workflow for the qualification of critical starting materials like 2-
Ethoxybenzhydrazide.

Safe Handling and Storage Protocols
Hydrazide compounds require careful handling to ensure personnel safety and maintain

chemical stability.

Personal Protective Equipment (PPE): Always handle 2-Ethoxybenzhydrazide in a certified

chemical fume hood.[7] Standard PPE, including a lab coat, nitrile gloves, and ANSI-rated

safety goggles, is mandatory.[7]

Storage: Store the compound in a tightly sealed container to prevent moisture absorption.[8]

[9] Keep it in a cool, dry, and well-ventilated area away from strong oxidizing agents, acids,

and bases.[7][10] Long-term storage under an inert atmosphere (e.g., nitrogen or argon) is

recommended to prevent oxidative degradation.

Spill & Waste Management: In case of a spill, evacuate the area and prevent dust formation.

Collect the spilled material using appropriate methods and dispose of it as hazardous

chemical waste according to institutional and local regulations.[7]

Toxicity: 2-Ethoxybenzhydrazide is classified as a warning-level hazard, causing skin

irritation, serious eye irritation, and potential respiratory irritation.[3] Always consult the

supplier's Safety Data Sheet (SDS) for comprehensive hazard and first-aid information

before handling.

Conclusion
The successful integration of 2-Ethoxybenzhydrazide into research and drug development

pipelines is critically dependent on diligent sourcing and rigorous quality control. By partnering

with reputable suppliers, critically evaluating their documentation, and implementing a robust

in-house verification program, scientists can ensure the reliability and reproducibility of their

results. Safe handling and storage practices are not merely procedural formalities but essential
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components of responsible chemical research. This guide serves as a technical resource to

empower researchers to make informed decisions, thereby upholding the principles of scientific

integrity and safety in their pursuit of novel discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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